Cas no 102129-13-5 (1H-Pyrazole-4-carboxylicacid, 5-[[(dimethylamino)methylene]amino]-1-phenyl-, ethyl ester, hydrochloride(1:1))

• Product Name: 1H-Pyrazole-4-carboxylicacid, 5-[[(dimethylamino)methylene]amino]-1-phenyl-, ethyl ester, hydrochloride(1:1)
• CAS No: 102129-13-5
• MF: C₁₅H₂₀ClN₃O₂
• MW: 309.791202545166
• CID: 214615
• PubChem ID: 24844208
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 5-[[(dimethylamino)methylene]amino]-1-phenyl-, ethyl ester, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 5-[[(dimethylamino)methylene]amino]-1-phenyl-, ethyl ester, hydrochloride(1:1)
• 1H-Pyrazole-4-carboxylicacid, 5-[[(dimethylamino)methylene]amino]-1-phenyl-, ethyl ester,monohydrochloride (9CI)
• ethyl 5-[(dimethylamino)methyl]-1-phenylpyrazole-4-carboxylate,hydrochloride
• 102129-13-5
• N,N-Dimethyl-N'-(4-carboethoxy-1-phenylpyrazol-5-yl)formamidine hydrochloride
• DTXSID60144671
• Pyrazole-4-carboxylic acid, 5-(N,N-dimethylformimidoyl)-1-phenyl-, ethyl ester, hydrochloride

• Inchi： 1S/C15H19N3O2.ClH/c1-4-20-15(19)13-10-16-18(14(13)11-17(2)3)12-8-6-5-7-9-12;/h5-10H,4,11H2,1-3H3;1H
• InChI Key： DCJQMOZWVYJTRB-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=NN(C2C=CC=CC=2)C=1CN(C)C)=O

Computed Properties

• Exact Mass: 30.04698
• Monoisotopic Mass: 309.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 0
• LogP: 2.91260